N1-(thiophen-2-ylmethyl)-N2-(o-tolyl)oxalamide

• IUPAC Name: N'-(2-methylphenyl)-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H14N2O2S/c1-10-5-2-3-7-12(10)16-14(18)13(17)15-9-11-6-4-8-19-11/h2-8H,9H2,1H3,(H,15,17)(H,16,18)
• InChI Key: BUFAPLYYKJMVKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NCC2=CC=CS2
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

N1-(thiophen-2-ylmethyl)-N2-(o-tolyl)oxalamide, commonly known as TTX-7, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a small molecule that belongs to the class of oxalamides, and its chemical structure consists of a thiophene ring and an o-tolyl group attached to an oxalamide moiety.

Scientific Research Applications

Copper-Catalyzed Coupling Reactions

• (De, Yin, & Ma, 2017): Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide was found effective for Goldberg amidation in coupling reactions, especially with (hetero)aryl chlorides.

Synthesis of Di- and Mono-oxalamides

• (Mamedov et al., 2016): A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides was developed, showing an efficient method for synthesizing anthranilic acid derivatives and oxalamides.

Discovery of New Ligand Structures

• (Chan et al., 2019): N,N’‐bis(thiophene‐2‐ylmethyl)oxalamide was identified as an effective ligand for copper‐catalyzed C−O cross‐couplings, discovered through high throughput screening.

Pheromonal Research

• (박창식 et al., 2009): The compound was synthesized and tested for controlling pig estrus, showing potential in increasing reproduction efficiency.

Conducting Copolymers

• (Turac, Sahmetlioglu, & Toppare, 2014): The synthesis and characterization of conducting copolymers involving N1,N2-bis(thiophen-3-ylmethylene)benzene-1,2-diamine and its derivatives were explored.

Cu/Oxalic Diamide-Catalyzed Coupling

• (Chen, Li, Xu, & Ma, 2023): A compound related to N1-(thiophen-2-ylmethyl)-N2-(o-tolyl)oxalamide was used as an effective ligand for copper-catalyzed coupling of (hetero)aryl halides with 1-alkynes.

Antimicrobial Activity Studies

• (Cakmak et al., 2022): N-(thiophen-2-ylmethyl)thiophene-2-carboxamide was synthesized and studied for its antimicrobial activity.

Fluorescent Sensing

• (Shen et al., 2014): A fluorescent probe with N,N-bis(thiophen-2-ylmethyl)ethane-1,2-diamine was developed for selective detection of Hg2+.

Corrosion Inhibition

• (Daoud et al., 2014): N-(thiophen-3-ylmethylidene)-4-({4-[(E)-(thiophen-2-ylmethylidene)amino]phenyl}m-ethyl)aniline, a related compound, was investigated as a corrosion inhibitor for mild steel.

Optical Characterization of Conjugated Polymers

• (Manjunatha et al., 2009): A conjugated polymer involving a thiophene derivative was synthesized and characterized for its potential in photonic devices.

Antiferromagnetic Exchange in Copper Complexes

• (Weheabby et al., 2018): N,N'-bis(2-aminophenyl)oxalamide was used in multinuclear copper(ii) complexes to promote antiferromagnetic exchange interactions.